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Compound Name: 2-Mercaptoethanesulfonic acid

Cat. No.: B1222739

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptoethanesulfonic acid, commonly known as Mesna, is a synthetic organosulfur
compound with significant applications in both clinical practice and biomedical research. Its
sodium salt is widely used as a uroprotective agent to mitigate the urotoxic effects of certain
chemotherapeutic agents, such as cyclophosphamide and ifosfamide. Beyond its established
clinical use, Mesna exhibits potent antioxidant properties, making it a valuable tool in a variety
of research settings. This in-depth technical guide provides a comprehensive overview of the
physicochemical properties of Mesna, detailed experimental protocols for its key applications,
and insights into its mechanisms of action.

Physicochemical Properties of 2-
Mercaptoethanesulfonic Acid

A thorough understanding of the physicochemical properties of 2-Mercaptoethanesulfonic
acid is fundamental for its effective application in research. These properties influence its
solubility, stability, and reactivity in various experimental systems.
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Property Value

Chemical Structure HS-CH2-CH2-SOsH

Molecular Formula C2He03S2

Molecular Weight 142.20 g/mol

Appearance White crystalline powder or colorless liquid.[1]

Approximately 106°C.[1] For the sodium salt:

Melting Point _ N
>240°C with decomposition.[2][3][4]

Boiling Point No data available.

Highly soluble in water.[1] The sodium salt is
Solubility also soluble in DMSO (33 mg/mL) and slightly
soluble in alcohol.[2][3][4]

The sulfonic acid group has a pKa < 0, while the
pKa thiol group has a pKa of approximately 9.5—
10.5.[1]

Generally stable under standard conditions but
Stability may be oxidized in the presence of air,

especially in solution.[1][5][6]

Research Applications and Experimental Protocols

Mesna's utility in research stems primarily from its uroprotective and antioxidant activities. The
following sections detail the experimental protocols to investigate these properties.

Uroprotective Efficacy Assessment: Cyclophosphamide-
Induced Hemorrhagic Cystitis Model
A common application of Mesna in preclinical research is the evaluation of its ability to prevent

hemorrhagic cystitis induced by alkylating agents like cyclophosphamide (CYP) or ifosfamide.

This protocol outlines the induction of hemorrhagic cystitis in rats and the assessment of
Mesna's protective effects.
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Animal Model: Male Wistar rats (200-250 g) are commonly used. Animals should be housed
under standard laboratory conditions with free access to food and water.

Induction of Hemorrhagic Cystitis: A single intraperitoneal (i.p.) injection of
cyclophosphamide (e.g., 150 mg/kg) is administered to induce hemorrhagic cystitis.[7]

Mesna Administration: Mesna is typically administered i.p. at a dose that is a fraction of the
cyclophosphamide dose. A common regimen is to administer Mesna (e.g., 30 mg/kg) at three
time points: 20 minutes before, and 4 and 8 hours after the cyclophosphamide injection.[8]

Sham and Control Groups:

o Control Group: Receives saline instead of cyclophosphamide and Mesna.
o CYP Group: Receives cyclophosphamide and saline instead of Mesna.

o Mesna Group: Receives saline instead of cyclophosphamide and Mesna.
Evaluation of Uroprotection (24 hours post-CYP injection):

o Macroscopic Evaluation: The bladder is excised, and the severity of hemorrhage and
edema is scored.

o Bladder Wet Weight: An increase in bladder weight indicates edema.

o Histopathological Analysis: Bladder tissues are fixed, sectioned, and stained (e.g., with
Hematoxylin and Eosin) to assess for urothelial damage, inflammation, and hemorrhage.

o Biochemical Markers: Bladder tissue homogenates can be analyzed for markers of
oxidative stress (e.g., malondialdehyde - MDA) and antioxidant enzyme activity (e.g.,
superoxide dismutase - SOD, glutathione - GSH).
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Reagent Preparation

Prepare DPPH or ABTS Radical Solution Prepare Mesna & Control Solutions
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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